1-({[5-(3-Ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]thio}acetyl)-4-phenylpiperazine

• IUPAC Name: 2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C21H23N5O2S/c1-2-18-23-21(28-24-18)16-8-9-19(22-14-16)29-15-20(27)26-12-10-25(11-13-26)17-6-4-3-5-7-17/h3-9,14H,2,10-13,15H2,1H3
• InChI Key: MNXQORMAIUPIOU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CN=C(C=C2)SCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C21H23N5O2S
• Molecular Weight: 409.5 g/mol

Description

The compound “1-({[5-(3-Ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]thio}acetyl)-4-phenylpiperazine” is a complex organic molecule. It contains an oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. Oxadiazoles have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of oxadiazoles involves various methods. One efficient method involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

Oxadiazoles exist in four regioisomeric forms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond. This property is actively employed in organic synthesis.

Scientific Research Applications

Antimicrobial Applications

. Research indicates that derivatives of oxadiazoles can exhibit significant antibacterial and antifungal activities. This suggests that our compound could potentially be developed into a new class of antimicrobial agents, which could be particularly useful in the fight against drug-resistant strains of bacteria and fungi.

Anticancer Potential

. They have been found to exhibit activity against various cancer cell lines, including MCF-7 and HeLa cells. This implies that the compound could be synthesized and tested for its efficacy in inhibiting the growth of cancer cells, providing a potential pathway for the development of new oncological treatments.

Agricultural Chemical Research

. They have demonstrated activities such as nematocidal and anti-fungal effects against plant pathogens. This indicates that our compound could be investigated for its utility in protecting crops from pests and diseases, thereby contributing to food security.

Materials Science: High-Energy Materials

. The compound could be studied for its energetic behavior and potential use in creating novel materials that require high energy density.

Environmental Science: Photocatalytic Agents

. The compound could be synthesized and tested for its ability to degrade pollutants under light irradiation, offering a method for environmental remediation.

Drug Discovery: Pharmacophore Development

. The compound could serve as a scaffold upon which new drugs are designed, potentially leading to the development of medications with improved efficacy and reduced side effects.

Future Directions

Oxadiazoles have established their potential for a wide range of applications. They have been used in the development of energetic materials, fluorescent dyes, OLEDs, sensors, as well as insecticides. The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.

Mechanism of Action

Target of Action

Oxadiazoles, a key structural component of this compound, have been known to exhibit a wide range of biological activities . They have been utilized as an essential part of the pharmacophore in various medicinal applications .

Mode of Action

The oxadiazole moiety is known to interact with various targets depending on its substituents . The presence of two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment .

Biochemical Pathways

Oxadiazoles have been known to affect various biochemical pathways depending on their structure and the nature of their substituents .

Pharmacokinetics

The oxadiazole moiety is known to be a part of many pharmaceutical compounds , suggesting that it may have favorable pharmacokinetic properties.

Result of Action

Oxadiazoles have been known to exhibit a wide range of biological activities, including anticancer, vasodilator, anticonvulsant, and antidiabetic effects .

Action Environment

The properties of oxadiazoles can vary depending on the electronic environment, which can be influenced by various factors .